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Compound of Interest

Compound Name: Oxiranylmethyl veratrate

Cat. No.: B15176614 Get Quote

An In-depth Technical Guide to the Safety and Handling of Oxiranylmethyl veratrate

Disclaimer: No specific safety and toxicity data for Oxiranylmethyl veratrate has been found

in publicly available literature. This guide is based on the chemical properties of its constituent

functional groups—an epoxide (oxirane) and a veratrate ester—and general principles of

laboratory safety. It is intended for use by qualified researchers, scientists, and drug

development professionals. A formal risk assessment should be conducted by the user before

handling this compound.

Chemical and Physical Properties
Oxiranylmethyl veratrate is a chemical compound with the molecular formula C₁₂H₁₄O₅.[1] It

is also known by its IUPAC name, oxiran-2-ylmethyl 3,4-dimethoxybenzoate.[1] Due to the lack

of experimental data, the following table summarizes its computed physical and chemical

properties.
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Property Value Source

Molecular Formula C₁₂H₁₄O₅ PubChem[1]

Molecular Weight 238.24 g/mol PubChem[1]

CAS Number 97259-65-9 PubChem[1]

IUPAC Name
oxiran-2-ylmethyl 3,4-

dimethoxybenzoate
PubChem[1]

Computed XLogP3 1.6 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 5 PubChem

Hazard Identification
The primary hazards associated with Oxiranylmethyl veratrate are extrapolated from its

functional groups: the epoxide (oxirane) ring and the veratrate ester.

2.1 Epoxide Group Hazards: The oxiranylmethyl group is a type of glycidyl ether. Glycidyl

ethers are known to be primary skin and eye irritants and potential skin sensitizing agents.[2]

Dermal contact is a major route of exposure and can lead to irritation, and with repeated

contact, allergic reactions.[2][3][4][5] Some glycidyl ethers have been shown to have mutagenic

or carcinogenic potential.[2][6] Inhalation of vapors or aerosols can cause respiratory irritation.

[2][7]

2.2 Veratrate Ester Group Hazards: Aromatic esters are generally characterized by high

thermal, oxidative, and hydrolytic stability.[8] The parent compound, veratric acid, is considered

a skin and strong eye irritant.[9] While ingestion of veratric acid is not thought to produce

immediately harmful effects, it may be damaging to individuals with pre-existing organ damage.

Overall Hazard Summary:

Skin Irritant: Expected to cause skin irritation upon contact.
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Eye Irritant: Expected to cause serious eye irritation.

Skin Sensitizer: May cause an allergic skin reaction upon repeated contact.

Respiratory Irritant: Inhalation of vapors or aerosols may cause respiratory tract irritation.

Chronic Health Hazards: Potential for mutagenicity or carcinogenicity due to the epoxide

group.

Experimental Protocols
As no specific experimental studies involving Oxiranylmethyl veratrate are publicly available,

this section provides a general protocol for the safe handling of a research chemical of this

nature in a laboratory setting.

3.1 General Handling Protocol:

Preparation and Precautionary Measures:

Before handling, consult this guide and any available safety information.

Ensure that a safety shower and eyewash station are readily accessible.

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[10]

Prepare all necessary equipment and reagents before introducing Oxiranylmethyl
veratrate to the workspace.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory. For procedures with a higher risk

of splashing, a full-face shield should be worn in addition to goggles.[11]

Hand Protection: Wear nitrile or neoprene gloves. Latex gloves are not recommended.[4]

Inspect gloves for any tears or punctures before use.
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Body Protection: A lab coat should be worn at all times. For larger quantities or when there

is a significant risk of splashing, a chemical-resistant apron is recommended.

Weighing and Dispensing:

Conduct all weighing and dispensing of solid or liquid Oxiranylmethyl veratrate within a

chemical fume hood or other ventilated enclosure.

Use dedicated spatulas and glassware.

Ensure containers are securely closed when not in use.

Reaction Setup and Execution:

Set up reactions in a chemical fume hood.

If heating is required, use a controlled heating source such as a heating mantle or oil bath.

Avoid open flames.

Ensure any reaction vessel is appropriately vented if there is a possibility of gas evolution.

Post-Experiment Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with

Oxiranylmethyl veratrate.

Dispose of waste in a designated hazardous waste container, following institutional and

local regulations.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.[10]

Visualization of Workflows and Reactivity
General Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of a research

chemical like Oxiranylmethyl veratrate.
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Caption: General workflow for handling research chemicals.
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Potential Reactivity Pathways
This diagram illustrates the potential chemical reactivity of the epoxide and ester functional

groups present in Oxiranylmethyl veratrate. The epoxide ring is susceptible to ring-opening

reactions under both acidic and basic conditions, while the ester can undergo hydrolysis.
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Caption: Potential reactivity of functional groups.

Storage and Disposal
5.1 Storage:

Store in a cool, dry, and well-ventilated area.[12]

Keep containers tightly sealed to prevent moisture ingress and potential degradation.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases. Epoxides can react violently with these substances.[6]

Store in a location that is inaccessible to unauthorized personnel.
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5.2 Disposal:

Dispose of Oxiranylmethyl veratrate and any contaminated materials as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this chemical down the drain or in general waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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